Ethyl 4-(2-((3,4-dimethoxyphenyl)amino)-2-oxoethoxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-[2-(3,4-dimethoxyanilino)-2-oxoethoxy]-6-oxo-1-phenylpyridazine-3-carboxylate
• InChI: InChI=1S/C23H23N3O7/c1-4-32-23(29)22-19(13-21(28)26(25-22)16-8-6-5-7-9-16)33-14-20(27)24-15-10-11-17(30-2)18(12-15)31-3/h5-13H,4,14H2,1-3H3,(H,24,27)
• InChI Key: MJIQZNQSMGCMKZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NC2=CC(=C(C=C2)OC)OC)C3=CC=CC=C3
• Molecular Formula: C23H23N3O7
• Molecular Weight: 453.4 g/mol
• CAS No.: 899729-65-8

Description

Ethyl 4-(2-((3,4-dimethoxyphenyl)amino)-2-oxoethoxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C23H23N3O7 and its molecular weight is 453.451. The purity is usually 95%.
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Scientific Research Applications

Transformations of Enaminones

A study discussed the synthesis of imidazolone derivatives through a one-pot process involving Michael addition and subsequent transformations. This methodology might be applicable to related compounds for generating diverse heterocyclic structures with potential pharmacological activities (Bezenšek et al., 2012).

Metabolite Synthesis

Another research focused on synthesizing metabolites of a specific quinoline derivative, highlighting methods that could be adapted for studying the metabolism and bioactive forms of structurally related compounds (Mizuno et al., 2006).

Bridged-ring Nitrogen Compounds

The synthesis of bridged 3-benzazepine derivatives as dopamine analogues was explored, demonstrating the potential of such compounds in neuropharmacology and as tools for studying neurotransmitter systems (Gentles et al., 1991).

Novel Synthesis Methods

Research on the synthesis of ethyl 6-amino-4-aryl-5-cyano-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylates via a four-component reaction showcases innovative approaches to constructing complex molecules, which could be relevant for synthesizing and studying the chemical (Gein et al., 2014).

Antimicrobial Quinazolines

A study on the synthesis and characterization of new quinazolines with potential antimicrobial properties illustrates the broader pharmaceutical relevance of nitrogen-containing heterocycles, which could extend to the compound of interest (Desai et al., 2007).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it is intended to be used as a drug, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it is a solid, it could pose a dust hazard. If it is a liquid, it could pose a spill hazard.

Future Directions

The future directions for research on this compound could include studying its potential uses, such as in medicine or industry, and investigating its properties further.